Cas no 89209-03-0 (2,1,3-Benzothiadiazole, 4,6-dimethyl-)

2,1,3-Benzothiadiazole, 4,6-dimethyl- structure
89209-03-0 structure
Product Name:2,1,3-Benzothiadiazole, 4,6-dimethyl-
CAS No:89209-03-0
MF:C8H8N2S
MW:164.227519989014
CID:608714
PubChem ID:11378682
Update Time:2025-04-19

2,1,3-Benzothiadiazole, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4,6-dimethyl-
    • 4,6-dimethyl-2,1,3-benzothiadiazole
    • 2,1,3-Benzothiadiazole,4,6-dimethyl
    • 4,6-dimethyl-benzo[1,2,5]thiadiazole
    • 4,6-dimethyl-benzo [1,2,5]thiadiazole
    • 89209-03-0
    • DSUGVVQJCVIUIV-UHFFFAOYSA-N
    • DTXSID40464006
    • SCHEMBL3609721
    • Inchi: 1S/C8H8N2S/c1-5-3-6(2)8-7(4-5)9-11-10-8/h3-4H,1-2H3
    • InChI Key: DSUGVVQJCVIUIV-UHFFFAOYSA-N
    • SMILES: S1N=C2C=C(C)C=C(C)C2=N1

Computed Properties

  • Exact Mass: 164.04100
  • Monoisotopic Mass: 164.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 2.30810
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